Cas no 2138137-23-0 (1-methoxy-3-{1-[(pyridin-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-2-ol)

• Product Name: 1-methoxy-3-{1-[(pyridin-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-2-ol
• CAS No: 2138137-23-0
• MF: C₁₂H₁₆N₄O₂
• MW: 248.281042098999
• CID: 6062398
• PubChem ID: 165741937
• Update Time: 2025-05-20

1-methoxy-3-{1-[(pyridin-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-3-{1-[(pyridin-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-2-ol
• 2138137-23-0
• EN300-718878

• Inchi： 1S/C12H16N4O2/c1-18-9-12(17)5-11-8-16(15-14-11)7-10-3-2-4-13-6-10/h2-4,6,8,12,17H,5,7,9H2,1H3
• InChI Key： SOOWHSBDGBSLPW-UHFFFAOYSA-N
• SMILES： OC(COC)CC1=CN(CC2C=NC=CC=2)N=N1

Computed Properties

• Exact Mass: 248.12732577g/mol
• Monoisotopic Mass: 248.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 73.1Ų

Additional information on 1-methoxy-3-{1-[(pyridin-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-2-ol

Compound 2138137-23-0: 1-Methoxy-3-{1-[(Pyridin-3-Yl)methyl]-1H-1,2,3-Triazol-4-Yl}Propan-2-Ol

The compound with CAS No. 2138137-23-0, known as 1-methoxy-3-{1-[(pyridin-3-yl)methyl]-1H-1,2,3-triazol-4-yli}propan-2-ol, is a highly specialized organic molecule with a complex structure and potential applications in various fields of chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a methoxy group, a triazole ring, and a pyridine moiety, which contribute to its versatile chemical properties.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug design. The presence of the pyridine ring further enhances the molecule's electronic properties, making it a promising candidate for exploring interactions with biological targets. For instance, research has shown that triazole-pyridine hybrids can exhibit significant anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic purposes.

The synthesis of 1-methoxy...propan...ol involves a multi-step process that typically includes the formation of the triazole ring via click chemistry or other coupling reactions. The methoxy group at position 1 of the propanol backbone plays a crucial role in modulating the molecule's solubility and bioavailability. This feature is particularly important in drug delivery systems where controlled release and targeting are critical.

One of the most intriguing aspects of this compound is its potential as a building block for advanced materials. The combination of triazole and pyridine functionalities can lead to self-assembling structures or coordination polymers, which have applications in nanotechnology and sensor development. Recent advancements in supramolecular chemistry have demonstrated how such molecules can form stable networks under specific conditions, paving the way for innovative materials science applications.

In terms of biological activity, preliminary assays have indicated that CAS No. 2138... exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. This suggests that further exploration into its pharmacokinetics and toxicity profiles could be warranted. Moreover, the compound's structural flexibility allows for easy modification, enabling researchers to tailor its properties for specific therapeutic or diagnostic uses.

From an environmental standpoint, understanding the degradation pathways of CAS No. 2138... is essential for assessing its ecological impact. Studies have shown that triazole-containing compounds can undergo microbial degradation under aerobic conditions, but the presence of the pyridine ring may influence this process. Investigating these mechanisms could provide insights into sustainable chemical practices and waste management strategies.

In conclusion, CAS No. 2138... (1-methoxy...propan...ol) represents a fascinating example of how modern synthetic chemistry can yield molecules with multifaceted properties. Its unique structure, combined with recent research findings, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly significant role in advancing scientific knowledge and technological innovation.